Cas no 1805598-79-1 (4-Bromo-3-fluoro-2-nitromandelic acid)

• Product Name: 4-Bromo-3-fluoro-2-nitromandelic acid
• CAS No: 1805598-79-1
• MF: C₈H₅BrFNO₅
• MW: 294.031405210495
• CID: 4942489
• Update Time: 2025-10-29

4-Bromo-3-fluoro-2-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-3-fluoro-2-nitromandelic acid

• Inchi： 1S/C8H5BrFNO5/c9-4-2-1-3(7(12)8(13)14)6(5(4)10)11(15)16/h1-2,7,12H,(H,13,14)
• InChI Key： SHVXZSQAASGQOR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1F)[N+](=O)[O-])C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 297
• XLogP3: 1.5
• Topological Polar Surface Area: 103

Additional information on 4-Bromo-3-fluoro-2-nitromandelic acid

Introduction to 4-Bromo-3-fluoro-2-nitromandelic Acid (CAS No. 1805598-79-1) and Its Applications in Modern Chemical Biology

4-Bromo-3-fluoro-2-nitromandelic acid, identified by the chemical identifier CAS No. 1805598-79-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its bromo, fluoro, and nitro substituents, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various biologically active molecules. The presence of these functional groups imparts distinct reactivity, enabling its utility in diverse chemical transformations relevant to drug discovery and molecular design.

The bromo and fluoro substituents in 4-Bromo-3-fluoro-2-nitromandelic acid play a crucial role in modulating the electronic properties of the molecule, thereby influencing its interaction with biological targets. The nitro group, while introducing a strong electron-withdrawing effect, also serves as a versatile handle for further functionalization through reduction or diazotization reactions. These features collectively enhance the compound's versatility as a building block in medicinal chemistry.

In recent years, the demand for novel scaffolds with tailored electronic and steric properties has driven extensive exploration of halogenated aromatic compounds like 4-Bromo-3-fluoro-2-nitromandelic acid. The integration of these compounds into drug development pipelines has been facilitated by their ability to participate in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal for constructing complex molecular architectures. Such reactions are essential for generating libraries of heterocyclic compounds that exhibit pharmacological activity.

One of the most compelling aspects of 4-Bromo-3-fluoro-2-nitromandelic acid is its application in the synthesis of kinase inhibitors, a class of drugs that targets aberrant signaling pathways in cancer and inflammatory diseases. The nitro group can be selectively reduced to an amine, allowing for further derivatization into potent pharmacophores. Additionally, the bromo substituent can be displaced by nucleophiles under mild conditions, enabling the introduction of diverse functional groups to optimize binding affinity and selectivity.

Recent studies have highlighted the utility of 4-Bromo-3-fluoro-2-nitromandelic acid in the development of antiviral agents. The structural motifs present in this compound can be modified to mimic natural substrates or inhibitors of viral enzymes. For instance, modifications at the fluoro and bromo positions have been shown to enhance interactions with viral proteases, leading to improved therapeutic efficacy. These findings underscore the importance of halogenated aromatic compounds in addressing emerging infectious diseases.

The pharmaceutical industry has also leveraged 4-Bromo-3-fluoro-2-nitromandelic acid for designing small-molecule probes that facilitate structural and mechanistic studies of biological targets. By incorporating this compound into radiolabeled probes or fluorescent derivatives, researchers can gain insights into enzyme kinetics and protein-protein interactions. Such tools are indispensable for understanding disease mechanisms and validating drug candidates early in the discovery process.

The synthetic accessibility of 4-Bromo-3-fluoro-2-nitromandelic acid further enhances its appeal as a research tool. The compound can be synthesized through multi-step organic transformations starting from commercially available precursors like mandelic acid derivatives. Advances in catalytic methods have enabled more efficient routes to these halogenated mandelic acids, reducing both cost and environmental impact.

In conclusion, 4-Bromo-3-fluoro-2-nitromandelic acid (CAS No. 1805598-79-1) represents a cornerstone in modern chemical biology and pharmaceutical innovation. Its unique structural features and reactivity make it an indispensable tool for drug discovery researchers seeking to develop novel therapeutics targeting a wide range of diseases. As synthetic methodologies continue to evolve, the potential applications of this compound are expected to expand further, reinforcing its significance in both academic and industrial settings.